2-((2-ethylphenyl)amino)-2-oxoethyl 4-(1,1-dioxido-2H-benzo[e][1,2,4]thiadiazin-3-yl)butanoate

• IUPAC Name: [2-(2-ethylanilino)-2-oxoethyl] 4-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)butanoate
• InChI: InChI=1S/C21H23N3O5S/c1-2-15-8-3-4-9-16(15)23-20(25)14-29-21(26)13-7-12-19-22-17-10-5-6-11-18(17)30(27,28)24-19/h3-6,8-11H,2,7,12-14H2,1H3,(H,22,24)(H,23,25)
• InChI Key: FHCUROWWDTWXDF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)COC(=O)CCCC2=NS(=O)(=O)C3=CC=CC=C3N2
• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol

Description

2-((2-ethylphenyl)amino)-2-oxoethyl 4-(1,1-dioxido-2H-benzo[e][1,2,4]thiadiazin-3-yl)butanoate is a useful research compound. Its molecular formula is C21H23N3O5S and its molecular weight is 429.49. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Synthesis and Isomerization of Amino Acid Components : Research on similar compounds, such as ethyl 2-(1-benzyloxycarbonylaminoethyl)-R-Δ2-thiazoline-4-carboxylate, has explored synthetic methodologies and the isomerization behavior of amino acid components in thiazoline peptides. These studies contribute to the understanding of peptide chemistry and the synthesis of complex molecules (Hirotsu, Shiba, & Kaneko, 1970).

• Reactions with Nitrogenated Nucleophiles : Investigations into the reactions of compounds like 1,2,5-thiadiazole 1,1-dioxides with nitrogenated nucleophiles offer insights into the chemical reactivity and potential applications of these compounds in synthesizing new materials or molecules with specific properties (Caram et al., 2006).

Biological Activities and Pharmaceutical Applications

• Antimicrobial Agents : Studies on derivatives of 1,3,4-thiadiazole, for example, have shown potential as antimicrobial agents. Synthesis of formazans from Mannich base derivatives has been explored for their in vitro antimicrobial activities, indicating the role such compounds can play in developing new antimicrobial drugs (Sah et al., 2014).

• Antimitotic Agents : Research into chiral isomers of certain ethyl carbamate derivatives has shown that they possess antimitotic activities. Such studies are crucial for the development of new therapeutic agents targeting cancer cells (Temple & Rener, 1992).

Material Science and Polymer Research

• Optical Storage and Polymer Science : Investigations into azo polymers and cooperative motion of polar side groups in amorphous polymers have highlighted the use of similar compounds in the field of materials science, particularly for applications in reversible optical storage (Meng et al., 1996).

Mechanism of Action

Target of Action

The primary target of this compound is the Phosphoinositide 3-kinase delta (PI3Kδ) . PI3Kδ is a lipid kinase that plays a crucial role in cellular processes such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking .

Mode of Action

The compound interacts with PI3Kδ, inhibiting its activity . The inhibition of PI3Kδ leads to a decrease in the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a key signaling molecule . This results in the suppression of the downstream AKT/mTOR signaling pathway, which is involved in cell survival and proliferation .

Biochemical Pathways

The compound affects the PI3K/AKT/mTOR pathway, a critical regulator of cell survival and proliferation . By inhibiting PI3Kδ, the compound reduces the levels of PIP3, leading to a decrease in AKT activation. This, in turn, suppresses mTOR activation, affecting cell growth and proliferation .

Result of Action

The inhibition of PI3Kδ by the compound leads to a decrease in cell proliferation and survival . This could potentially be beneficial in the treatment of diseases characterized by abnormal cell growth and survival, such as cancer .